Cas no 732249-31-9 (3-(3-Bromo-3-butenyl)benzoic acid)

• Product Name: 3-(3-Bromo-3-butenyl)benzoic acid
• CAS No: 732249-31-9
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD02259922
• CID: 873308
• PubChem ID: 24722216
• Update Time: 2025-07-29

3-(3-Bromo-3-butenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMO-3-BUTENYL)BENZOIC ACID
• 3-(3-bromobut-3-enyl)benzoic acid
• AKOS016017229
• 732249-31-9
• 3-(3-Bromobut-3-en-1-yl)benzoic acid
• MFCD02259922
• 3-(3-BROMO-3-BUTENYL)BENZOICACID
• DTXSID90641264
• 3-(3-Bromo-3-butenyl)benzoic acid

• MDL： MFCD02259922
• Inchi： 1S/C11H11BrO2/c1-8(12)5-6-9-3-2-4-10(7-9)11(13)14/h2-4,7H,1,5-6H2,(H,13,14)
• InChI Key： HCOWKOSNUKJOPD-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 363.1°C at 760 mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.589
• PSA: 37.30000
• LogP: 3.22600